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Compound of Interest

Compound Name: 2,5-Furandicarboxylic acid

Cat. No.: B016224

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2,5-Furandicarboxylic acid (FDCA). The following
procedures and recommendations are designed to ensure safe handling, storage, and disposal
of this compound in a laboratory setting.

Hazard Identification and Classification

2,5-Furandicarboxylic acid is classified as a hazardous substance, and it is essential to be
aware of its potential risks before handling. The primary hazards are summarized in the table
below.
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Hazard L .
. GHS Code Description Citations
Classification
) o Causes serious eye
Serious Eye Irritation H319 S [L1[2113114]
irritation.
] o May cause skin
Skin Irritation H315 T [3114]
irritation.
Respiratory Tract May cause respirato
P Y H335 Y P i [31[4]

Irritation

irritation.

Combustible Dust

The product in its
delivered form is not
capable of dust
explosion; however,
the enrichment of fine
dust can lead to the
danger of dust

explosion.

[1]

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize

exposure and ensure personal safety when handling 2,5-Furandicarboxylic acid. The

following table outlines the recommended PPE for various laboratory operations.
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PPE
Body Part . Standard Citations
Recommendation

Safety glasses with
side-shields or
goggles. Aface shield  ANSI Z87.1 or
Eyes/Face may be required for European Standard [1112][5]16]
operations with a high  EN166
risk of splashing or

dust generation.

Chemical-resistant
gloves (e.g., nitrile or

Hands butyl rubber). Inspect - [1][2][6]
gloves for integrity

before use.

Laboratory coat. A
Nomex® lab coat over
cotton clothing is
recommended for
Body ] - [5]
added protection.
Ensure the lab coat is

buttoned and fits

properly.

For operations that
may generate dust, a
NIOSH-approved
respirator with a
) particulate filter (e.g.,

Respiratory NO5) is EN 143 [1][5116]
recommended. Use in
a well-ventilated area
or under a chemical

fume hood.
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Closed-toe, closed-
Feet heel shoes that cover - [5]

the entire foot.

Operational and Handling Plan

Adherence to proper handling procedures is paramount to prevent accidents and exposure.
General Handling Precautions:

o Always work in a well-ventilated area, preferably within a chemical fume hood, especially
when handling the solid powder to minimize dust inhalation.[1][2][4]

¢ Avoid contact with eyes, skin, and clothing.[2][4]
e Prevent the formation and accumulation of dust.[1][2]

» Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[1][2]

o Keep containers tightly closed when not in use.[2]
Step-by-Step Handling Procedure (for weighing and preparing solutions):

o Preparation: Before starting, ensure the work area is clean and uncluttered. Confirm that all
necessary PPE is available and in good condition.

¢ Weighing (Solid FDCA):

o Perform all weighing operations within a chemical fume hood or a ventilated balance
enclosure to control dust.

o Use a spatula to carefully transfer the solid FDCA to a tared weighing vessel. Avoid
scooping in a manner that creates airborne dust.

o Clean any spills on the balance immediately using a brush and dustpan.
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» Solution Preparation:

o Slowly add the weighed solid FDCA to the solvent in a suitable container (e.g., beaker or
flask).

o Stir the mixture gently to dissolve the solid. If necessary, use a magnetic stirrer at a speed
that does not cause splashing.

o If heating is required to dissolve the acid, do so in a controlled manner (e.g., using a hot
plate with a stirrer) within the fume hood.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is necessary.
Spill Cleanup:

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
o Communicate: Inform your supervisor and colleagues about the spill.

o Protect: Wear the appropriate PPE, including respiratory protection, before attempting to
clean the spill.

e Contain and Clean (Solid Spill):

o For small spills, carefully sweep or scoop up the solid material and place it into a labeled,
sealed container for disposal.[2]

o Avoid actions that could generate dust. Do not use a vacuum cleaner unless it is
specifically designed for hazardous dust collection.

» Ventilate: After the spill has been cleaned, ventilate the area thoroughly.[1]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
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immediate medical attention.[2][4]

o Skin Contact: Remove contaminated clothing and wash the affected area immediately with
plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical
attention.[2][4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention if symptoms occur.[4]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek medical advice.[4]

Disposal Plan

Proper disposal of 2,5-Furandicarboxylic acid and its containers is essential to prevent
environmental contamination.

» Waste Collection: Collect all waste material (spilled solid, contaminated PPE, etc.) in a
clearly labeled, sealed, and appropriate container.

» Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations. Do not dispose of it down the drain or in the regular trash.[1]

o Container Disposal: Empty containers may retain product residue. Follow all hazard
warnings and handle empty containers as if they were full.

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when handling 2,5-Furandicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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